Cas no 2866354-40-5 (Cyclobutaneacetic acid, 1-(1H-1,2,4-triazol-1-yl)-, hydrochloride (1:1))

• Product Name: Cyclobutaneacetic acid, 1-(1H-1,2,4-triazol-1-yl)-, hydrochloride (1:1)
• CAS No: 2866354-40-5
• MF: C₈H₁₂ClN₃O₂
• MW: 217.652780532837
• CID: 6390429
• Update Time: 2025-05-19

Cyclobutaneacetic acid, 1-(1H-1,2,4-triazol-1-yl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Cyclobutaneacetic acid, 1-(1H-1,2,4-triazol-1-yl)-, hydrochloride (1:1)

• Inchi： 1S/C8H11N3O2.ClH/c12-7(13)4-8(2-1-3-8)11-6-9-5-10-11;/h5-6H,1-4H2,(H,12,13);1H
• InChI Key： BXUPRGRYQHHKNA-UHFFFAOYSA-N
• SMILES： C1(N2C=NC=N2)(CC(O)=O)CCC1.[H]Cl

Additional information on Cyclobutaneacetic acid, 1-(1H-1,2,4-triazol-1-yl)-, hydrochloride (1:1)

Cyclobutaneacetic Acid, 1-(1H-1,2,4-Triazol-1-yl)-, Hydrochloride (1:1)

The compound Cyclobutaneacetic acid, 1-(1H-1,2,4-triazol-1-yl)-, hydrochloride (1:1) with CAS No. 2866354-40-5 is a notable organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclobutane ring with a triazole moiety. The presence of the hydrochloride salt in a 1:1 ratio suggests its potential application in pharmaceutical formulations or as an intermediate in chemical synthesis.

Recent studies have highlighted the importance of cyclobutaneacetic acid derivatives in drug discovery. The triazole group, a heterocyclic structure known for its stability and reactivity, plays a pivotal role in enhancing the pharmacokinetic properties of this compound. Researchers have explored the potential of this compound as a modulator of cellular pathways, particularly in the context of inflammatory diseases and cancer. Its ability to inhibit specific enzymes or receptors makes it a promising candidate for therapeutic interventions.

The synthesis of Cyclobutaneacetic acid, 1-(1H-1,2,4-triazol-1-yl)-, hydrochloride (1:1) involves a multi-step process that includes cyclization and substitution reactions. The incorporation of the triazole ring is achieved through efficient coupling reactions, ensuring high yields and purity. This compound's structural versatility allows for further functionalization, enabling researchers to explore its potential in diverse biological systems.

In terms of pharmacological activity, this compound has shown remarkable anti-inflammatory properties in preclinical studies. Its ability to suppress pro-inflammatory cytokines such as TNF-alpha and IL-6 suggests its potential as an anti-inflammatory agent. Additionally, studies have demonstrated its efficacy in inhibiting key enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). These findings underscore its potential application in the development of treatments for Alzheimer's disease and other related conditions.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's behavior at the molecular level. Molecular docking studies reveal that Cyclobutaneacetic acid derivatives exhibit strong binding affinities to various protein targets. This insight has facilitated the design of more potent analogs with improved bioavailability and selectivity.

The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its enhanced solubility and stability. This property makes it easier to formulate into tablets, capsules, or injectable solutions for clinical use. Furthermore, its compatibility with various excipients ensures that it can be incorporated into complex drug delivery systems without compromising its efficacy.

Despite its promising prospects, further research is required to fully elucidate the mechanisms underlying its biological activity. Long-term toxicity studies and clinical trials are essential to determine its safety profile and therapeutic potential in humans. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a marketable drug.

In conclusion, Cyclobutaneacetic acid, 1-(1H-1,2,4-triazol-1-yl)-, hydrochloride (CAS No. 2866354-40-5) represents a significant advancement in the field of medicinal chemistry. Its unique structure and versatile properties make it a valuable tool for exploring novel therapeutic strategies across various disease states. As research continues to uncover its full potential, this compound holds great promise for improving human health and well-being.